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Compound of Interest

3-Bromo-4-
Compound Name:
(trifluoromethoxy)benzaldehyde

cat. No.: B1282308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 3-Bromo-4-(trifluoromethoxy)benzaldehyde, a key
building block in the development of novel pharmaceuticals, agrochemicals, and advanced
materials.

Core Chemical Information

3-Bromo-4-(trifluoromethoxy)benzaldehyde is an aromatic aldehyde featuring a bromine
atom and a trifluoromethoxy group substituted on the benzene ring. This unique combination of
functional groups makes it a valuable intermediate for introducing these moieties into more
complex molecular architectures.

Chemical Identifiers
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Identifier Value

IUPAC Name 3-bromo-4-(trifluoromethoxy)benzaldehyde[1]
CAS Number 85366-66-1[1][2][3]

Molecular Formula CsHaBrFs02[1][2][3]

Molecular Weight 269.02 g/mol [1][31[4]

InChiKey OCIAOFZMQWTYNX-UHFFFAOYSA-N[1]

3-Bromo-4-trifluoromethoxy-benzaldehyde,
Synonyms .
Benzaldehyde, 3-bromo-4-(trifluoromethoxy)-[1]

Physicochemical Properties

The properties of this compound are summarized below. It is a colorless oil under standard
conditions. Notably, experimental data for the melting point is not readily available in public

literature.
Property Value Source
Physical State Colorless Oil PrepChem.com
Boiling Point 97 °C at 10 mmHg PrepChem.com
Molecular Weight 269.0154 g/mol Angene

Spectral and Characterization Data

As of this review, detailed experimental spectral data (*H-NMR, 3C-NMR, Mass Spectrometry,
and IR) for 3-Bromo-4-(trifluoromethoxy)benzaldehyde is not widely available in peer-
reviewed journals or public spectral databases. Researchers synthesizing or using this
compound should perform their own analytical characterization to confirm identity and purity.
For reference, spectral data of structurally similar compounds, such as 4-Bromo-3-
(trifluoromethyl)benzaldehyde, are available and show characteristic signals for the aldehyde
proton (~10.05 ppm) and aromatic protons, alongside strong IR absorptions for the carbonyl
group (~1704 cm~1) and C-F bonds (~1123 cm~1)[5].
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Synthesis and Reactivity

3-Bromo-4-(trifluoromethoxy)benzaldehyde is primarily used as an intermediate in multi-
step organic syntheses. Its aldehyde group can undergo a wide range of reactions, including
oxidation, reduction, and the formation of imines and oximes. The bromo- and trifluoromethoxy-
substituted aromatic ring allows for further functionalization, typically through cross-coupling
reactions.

Experimental Synthesis Protocol

The following is a detailed protocol for the synthesis of 3-Bromo-4-
(trifluoromethoxy)benzaldehyde via the oxidation of its corresponding alcohol.

Reaction: Oxidation of 3-bromo-4-trifluoromethoxybenzyl alcohol
Reagents:

e 3-bromo-4-trifluoromethoxybenzyl alcohol (0.1 mol, 27 g)
e Sulphuric acid (0.3 mol, 29.4 g)

o Potassium dichromate (0.033 mol, 9.7 g)

o "Aliquat” 336 (tricaprylmethylammonium chloride) (2 ml)
e Methylene chloride (250 ml + 100 ml)

e Water (50 ml + 100 ml + 100 ml + 100 ml)

e Saturated sodium bicarbonate solution (100 ml)

e Sodium sulphate

Procedure:

e In a suitable reaction vessel, dissolve 27 g (0.1 mol) of 3-bromo-4-trifluoromethoxybenzyl
alcohol in 250 ml of methylene chloride at room temperature.
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To this solution, add a mixture of 29.4 g (0.3 mol) of sulphuric acid, 50 ml of water, and 2 ml
of "Aliquat" 336.

Add 9.7 g (0.033 mol) of potassium dichromate to the reaction mixture. Maintain the
temperature at approximately 25°C for 2 hours, using slight cooling if necessary.

After the reaction period, add 100 ml of water to the mixture.

Transfer the mixture to a separatory funnel and separate the organic phase.
Extract the aqueous phase again with 100 ml of methylene chloride.
Combine the organic phases and wash twice with 100 ml of water each time.

Perform one wash with 100 ml of saturated sodium bicarbonate solution, followed by a final
wash with 100 ml of water.

Dry the organic phase over sodium sulphate.
Concentrate the solution by evaporation in vacuo.

Distill the residue to yield 3-bromo-4-trifluoromethoxybenzaldehyde as a colorless oil. (Yield:
20.4 g, 75.8% of theory).

Synthesis Workflow Diagram
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Synthesis workflow for 3-Bromo-4-(trifluoromethoxy)benzaldehyde.
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Applications in Research and Development

The unique substitution pattern of 3-Bromo-4-(trifluoromethoxy)benzaldehyde makes it a
valuable intermediate in several high-value chemical industries.

e Pharmaceuticals: It serves as a key building block for constructing complex molecules with
potential biological activity. It is frequently employed in the development of active
pharmaceutical ingredients (APIs), including anti-inflammatory and antimicrobial agents[3].
The trifluoromethoxy group is often incorporated into drug candidates to enhance metabolic
stability, lipophilicity, and binding affinity.

o Agrochemicals: Similar to its use in pharmaceuticals, this compound is an intermediate in the
synthesis of new pesticides and herbicides, where the trifluoromethoxy group can confer

desirable properties.

o Advanced Materials: The distinct electronic properties imparted by the trifluoromethoxy and
bromo substituents make it a useful component in the synthesis of liquid crystals and
polymers|[3].

Safety and Handling

3-Bromo-4-(trifluoromethoxy)benzaldehyde is classified as an irritant. Standard laboratory
safety precautions should be followed when handling this chemical.

GHS Hazard Information

Hazard Class Code Statement

Skin Corrosion/Irritation H315 Causes skin irritation[1]
Serious Eye Damage/Irritation H319 Causes serious eye irritation[1]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure) irritation[1]

Recommended Handling Procedures

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.
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o Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), chemical safety
goggles, and a lab coat.

o Handling: Avoid breathing vapor or mist. Avoid contact with skin, eyes, and clothing. Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry place. Recommended storage is at
room temperature[3].

Biological Activity and Signaling Pathways

Currently, there is no published research detailing the specific biological activity or interaction
with signaling pathways of 3-Bromo-4-(trifluoromethoxy)benzaldehyde itself. Its role in drug
discovery is that of a structural component or building block, rather than a final, biologically
active molecule. The biological effects of compounds derived from this intermediate would be
highly dependent on the final molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282308#properties-of-3-bromo-4-trifluoromethoxy-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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